Cas no 887277-07-8 (1H-Imidazole-5-butanamine,N-ethyl-)

1H-Imidazole-5-butanamine,N-ethyl- structure
887277-07-8 structure
Product Name:1H-Imidazole-5-butanamine,N-ethyl-
CAS No:887277-07-8
MF:C9H17N3
MW:167.251381635666
CID:712964
PubChem ID:11694543
Update Time:2025-04-19

1H-Imidazole-5-butanamine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-butanamine,N-ethyl-
    • CHEMBL204843
    • SCHEMBL18871737
    • N-Ethyl-4-(1H-imidazol-4-yl)butan-1-amine
    • 887277-07-8
    • Inchi: 1S/C9H17N3/c1-2-10-6-4-3-5-9-7-11-8-12-9/h7-8,10H,2-6H2,1H3,(H,11,12)
    • InChI Key: KIDYDIXDUYDRBZ-UHFFFAOYSA-N
    • SMILES: N(CC)CCCCC1=CN=CN1

Computed Properties

  • Exact Mass: 167.142247555g/mol
  • Monoisotopic Mass: 167.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 40.7Ų
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